Cas no 96833-41-9 (2-Chloro-4-methoxypyrimidin-5-amine)

• Product Name: 2-Chloro-4-methoxypyrimidin-5-amine
• CAS No: 96833-41-9
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• MDL: MFCD12402341
• CID: 1005548
• PubChem ID: 21186356
• Update Time: 2024-10-25

2-Chloro-4-methoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxypyrimidin-5-amine
• 5-Amino-2-chloro-4-methoxypyrimidine
• 2-Chloro-4-methoxy-5-pyrimidinamine
• 2-chloro-4-methoxypyrimidine-5-ylamine
• 1-methyl-2-chloro-5-aminobenzimidazole
• 2-chloro-1-methyl-1H-benzoimidazol-5-ylamine
• 2-CHLORO-5-AMINOPYRIMIDINE
• 2-chloropyrimidin-5-ylamine
• 2-chloropyrimidine-5-ylamine
• 2-Chlor-pyrimidin-5-ylamin
• 5-amino-2-chloro-1-methyl-1H-benzimidazole
• 5-Amino-2-chloropyrimidine
• 2-Chloro-4-methoxypyrimidin-5-ylamine
• BTTZBKYSXZSBAS-UHFFFAOYSA-N
• 5514AJ
• SB18608
• 5-Pyrimidinamine, 2-chloro-4-methoxy-
• SY029631
• 2-Chloro-4-methoxy-5-pyrimidinamine (ACI)

• MDL： MFCD12402341
• Inchi： 1S/C5H6ClN3O/c1-10-4-3(7)2-8-5(6)9-4/h2H,7H2,1H3
• InChI Key： BTTZBKYSXZSBAS-UHFFFAOYSA-N
• SMILES： ClC1N=C(OC)C(N)=CN=1

Computed Properties

• Exact Mass: 159.02000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Topological Polar Surface Area: 61

Experimental Properties

• Density: 1.398±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 61.03000
• LogP: 1.30200